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Compound of Interest

Compound Name: Bromanil

Cat. No.: B121756 Get Quote

This guide provides comprehensive safety precautions and handling guidelines for solid

Bromanil (CAS 488-48-2), intended for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical for mitigating risks and ensuring a safe

laboratory environment.

Chemical and Physical Properties
Bromanil, also known as tetrabromo-p-benzoquinone, is a yellow crystalline solid.[1][2] It is

sensitive to light and air and should be stored accordingly.[3] Its key physical and chemical

properties are summarized below.
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Property Value Source

Molecular Formula C₆Br₄O₂ [1][2][4]

Molecular Weight 423.68 g/mol [1][2]

Appearance Yellow crystalline powder [1][2]

Melting Point 292-294 °C (lit.) [2][3]

Boiling Point 340.5 ± 42.0 °C (Predicted) [2][3]

Density 3.127 ± 0.06 g/cm³ (Predicted) [2][3]

Solubility
Insoluble in water. Slightly

soluble in Acetone and DMSO.
[2][3][4]

Stability
Stable under proper

conditions, but light sensitive.
[2][5]

Toxicological Information and Hazard Identification
Bromanil is classified as an irritant and requires careful handling to avoid exposure.[1][2] The

primary hazards are associated with skin, eye, and respiratory contact.

Hazard Type Data Source

Acute Toxicity
Intraperitoneal LD₅₀ (mouse):

>500 mg/kg
[1][5][6]

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][2][7]

GHS Pictogram GHS07 (Exclamation Mark) [2]

Signal Word Warning [2][5][7]

Hazard Codes Xi (Irritant) [2][8]

Risk Statements
R36/37/38: Irritating to eyes,

respiratory system and skin.
[2][3]
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Safe Handling and Engineering Controls
A systematic approach to handling Bromanil is essential to ensure laboratory safety. The

following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of Solid Bromanil

Preparation

Don PPE
(Goggles, Lab Coat, Gloves)

Step 1

Work in Fume Hood

Step 2

Handling & Weighing

Step 3

Use Spatula for Transfers
Avoid Dust Generation

Procedure

Storage

After Use

Store in Tightly Closed Container
Cool, Dark, Well-Ventilated Area

Store Below +30°C

Conditions

Cleanup & Decontamination

Next Step

Wash Hands and Surfaces

Procedure

Waste Disposal

Final Step

Collect in Labeled Hazardous
Waste Container

Follow Local Regulations

Procedure

Click to download full resolution via product page

A workflow for the safe handling of solid Bromanil.
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Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation of dust.[5][7][9]

Install a closed system or local exhaust if possible to prevent direct exposure.[5]

Ensure that eyewash stations and safety showers are readily accessible and close to the

workstation.[9][10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or safety glasses with side-shields. A

face shield may be necessary for splash protection.[5][10][11]

Skin and Body Protection: A chemical-resistant lab coat or coveralls should be worn at all

times.[3][5][11]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, butyl rubber, or neoprene) are

required. Inspect gloves for degradation before use and use proper glove removal technique.

[5][11][12]

Respiratory Protection: If dust generation is unavoidable, use a NIOSH-approved respirator

with a particulate filter.[5][11]

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, dark, and well-ventilated place.[5][7] The

recommended storage temperature is below +30°C.[2][3]

Store away from incompatible materials such as oxidizing agents.[5]

Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations.

[5][7]
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Contaminated materials should be collected in a designated, sealed, and clearly labeled

hazardous waste container.[5][13]

It may be possible to dissolve the material in a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[5]

First Aid and Emergency Procedures
In case of exposure, immediate action is critical. The following flowchart outlines the necessary

first aid steps.

Bromanil Exposure First Aid Protocol

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Keep at Rest

Remove Contaminated Clothing
Wash Skin with Plenty of Water

for at least 15 minutes

Rinse Cautiously with Water
for Several Minutes

Remove Contact Lenses if Present
Continue Rinsing

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Advice/Attention
if Symptoms Persist or if Unwell

Click to download full resolution via product page

First aid decision-making for Bromanil exposure.

Detailed First Aid Measures:
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Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[5][7] If the person feels unwell, get medical advice.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of water.[5] If skin irritation occurs, seek medical advice.[5][7]

Eye Contact: Rinse cautiously with water for several minutes.[5][7] If contact lenses are

present and easy to remove, do so and continue rinsing.[5][7] If eye irritation persists, get

medical attention.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting.[14] Seek medical advice if you

feel unwell.[5]

Experimental Protocols and Reactivity
General Use in Research: Bromanil is known as an effective inhibitor of photosynthetic

electron transport, specifically targeting photosystem II and the cytochrome b6/f-complex.[2][4]

[15] Researchers using Bromanil in such experimental systems should incorporate the

handling and safety precautions outlined in this guide directly into their experimental protocols.

All manipulations should be performed in a fume hood, with appropriate PPE, and with pre-

planned waste disposal routes.

Reactivity and Stability:

Chemical Stability: The product is stable under recommended storage conditions.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

Hazardous Decomposition Products: Upon decomposition, Bromanil may produce carbon

monoxide, carbon dioxide, and hydrogen bromide.[5]

Hazardous Reactions: No special reactivity has been reported under normal conditions.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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